(R)-Binaphane: A Comprehensive Technical Guide to its Structure and Axial Chirality
(R)-Binaphane: A Comprehensive Technical Guide to its Structure and Axial Chirality
For Researchers, Scientists, and Drug Development Professionals
(R)-Binaphane, a privileged chiral phosphine ligand, has emerged as a cornerstone in the field of asymmetric catalysis. Its unique structural framework, characterized by axial chirality, imparts exceptional stereocontrol in a variety of chemical transformations, most notably in asymmetric hydrogenation reactions. This technical guide provides an in-depth exploration of the structure of (R)-Binaphane, the principles of its axial chirality, and detailed experimental protocols for its synthesis and application.
The Structure of (R)-Binaphane
(R)-Binaphane is a chiral bisphosphine ligand built upon a 1,1'-binaphthyl backbone. The defining structural feature of (R)-Binaphane is the hindered rotation around the C1-C1' bond connecting the two naphthalene rings. This restricted rotation, a phenomenon known as atropisomerism, gives rise to a stable, non-superimposable mirror image, resulting in axial chirality.[1] The "R" designation refers to the right-handed helicity of the molecule when viewed down the chiral axis.
The phosphorus atoms are connected to the 2 and 2' positions of the binaphthyl system and are also part of a seven-membered phosphacycle. This entire framework creates a well-defined and rigid chiral environment around a coordinated metal center, which is crucial for achieving high enantioselectivity in catalytic reactions.[2]
Quantitative Structural Data
| Parameter | Value (for (R)-BINAP as an analogue) | Source |
| Dihedral Angle (Naphthyl-Naphthyl) | Approximately 90° | [1] |
| Natural Bite Angle | 93° | [1] |
| P-C (aryl) bond lengths | Typically in the range of 1.82 - 1.85 Å | General crystallographic data |
| C-C (internaphthyl) bond length | Approximately 1.49 Å | General crystallographic data |
Axial Chirality in (R)-Binaphane
Axial chirality is a special case of chirality where a molecule lacks a traditional chiral center (an asymmetric carbon atom) but is still chiral due to the non-planar arrangement of substituents around a chiral axis.[1] In (R)-Binaphane, the C1-C1' bond between the two naphthyl rings is the chiral axis.
The bulky phosphine groups at the 2 and 2' positions, along with the hydrogen atoms at the 8 and 8' positions, create significant steric hindrance, preventing free rotation around the C1-C1' bond. This restricted rotation leads to two stable, non-interconverting atropisomers: (R)-Binaphane and (S)-Binaphane.
Experimental Protocols
Synthesis of (R)-Binaphane
The synthesis of (R)-Binaphane typically starts from enantiomerically pure (R)-1,1'-bi-2-naphthol ((R)-BINOL). The following is a representative, multi-step procedure analogous to the synthesis of (R)-BINAP, which shares the same core structure.[3][4]
Step 1: Resolution of Racemic 1,1'-Bi-2-naphthol (BINOL)
This procedure outlines a method for obtaining enantiomerically pure (R)-BINOL, the crucial starting material.
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A mixture of racemic BINOL and N-benzylcinchonidinium chloride (0.55 equivalents) is refluxed in a suitable solvent (e.g., acetonitrile) to ensure complete dissolution.[5]
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During reflux, the complex of (R)-BINOL with the resolving agent crystallizes.[5]
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After cooling to 0 °C, the solid complex is collected by filtration and washed.[5]
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The complex can be further purified by slurrying in a different solvent (e.g., methanol) to upgrade the diastereomeric excess to >99%.[5]
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The pure (R)-BINOL is recovered by treating the complex with aqueous HCl in a biphasic system (e.g., ethyl acetate/water).[5]
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The organic layer containing the (R)-BINOL is separated, dried, and the solvent is removed under reduced pressure to yield enantiomerically pure (R)-BINOL.[5]
Step 2: Synthesis of (R)-BINAP (as an analogue to (R)-Binaphane synthesis)
This procedure details the conversion of (R)-BINOL to (R)-BINAP. The synthesis of (R)-Binaphane follows a similar logic of converting the hydroxyl groups to a more reactive species for phosphine introduction.
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Preparation of the Ditriflate of (R)-BINOL :
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An oven-dried flask is charged with (R)-(+)-1,1'-bi-2-naphthol, dry methylene chloride, and dry pyridine under a nitrogen atmosphere.[4]
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The mixture is cooled, and triflic anhydride is added.[4]
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The reaction is stirred at room temperature overnight.[4]
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Hexane is added, and the mixture is filtered through a pad of silica gel. The filtrate is concentrated to yield the ditriflate as a white solid.[4]
-
-
Nickel-Catalyzed Phosphinylation :
-
An oven-dried flask is charged with a nickel catalyst, such as [1,2-bis(diphenylphosphino)ethane]nickel(II) chloride (NiCl₂dppe).[4]
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Anhydrous dimethylformamide (DMF) and diphenylphosphine are added, and the solution is heated.[4]
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A solution of the (R)-BINOL ditriflate and a base like 1,4-diazabicyclo[2.2.2]octane (DABCO) in DMF is added to the catalyst mixture.[4]
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The reaction is heated until the ditriflate is consumed, with additional portions of diphenylphosphine added periodically.[4]
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The reaction mixture is cooled, and the product, (R)-BINAP, is crystallized, filtered, washed with methanol, and dried under vacuum.[4]
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Representative Protocol for (R)-Binaphane-Catalyzed Asymmetric Hydrogenation
The following is a general procedure for the asymmetric hydrogenation of a β-keto ester, a common application of (R)-Binaphane and its analogues. This protocol is based on the use of a Ru-(R)-BINAP catalyst for the hydrogenation of methyl acetoacetate.[2]
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Catalyst Preparation (in situ) :
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In a glovebox or under an inert atmosphere, a pressure vessel is charged with the ruthenium precursor (e.g., [RuCl₂(benzene)]₂) and (R)-Binaphane.
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The vessel is sealed, and the appropriate solvent (e.g., methanol) is added.
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The mixture is stirred at a specified temperature to form the active catalyst.
-
-
Asymmetric Hydrogenation :
-
A solution of the substrate, for example, methyl acetoacetate, in the reaction solvent is prepared.[2]
-
This solution is added to the activated catalyst mixture in the pressure vessel.[2]
-
The vessel is pressurized with hydrogen gas to the desired pressure (e.g., 100 atm).[6]
-
The reaction is stirred at a controlled temperature for a specified duration (e.g., 22 hours).[2]
-
-
Work-up and Analysis :
-
After the reaction is complete, the pressure is carefully released.
-
The solvent is removed under reduced pressure.
-
The product is extracted with a suitable solvent (e.g., hexane).[2]
-
The conversion is determined by techniques such as ¹H NMR spectroscopy.[2]
-
The enantiomeric excess (ee) of the product is determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).
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Application in Asymmetric Catalysis: A Logical Workflow
The utility of (R)-Binaphane is best illustrated by its application in asymmetric hydrogenation. The following diagram outlines the logical workflow from ligand synthesis to the analysis of the chiral product.
Conclusion
(R)-Binaphane stands as a powerful and versatile chiral ligand in the toolkit of the modern synthetic chemist. Its well-defined structure, arising from the principle of axial chirality, provides a robust platform for the development of highly enantioselective catalysts. The methodologies for its synthesis, while requiring careful execution, are well-established, and its application in asymmetric hydrogenation continues to be a benchmark for stereoselective transformations. For researchers and professionals in drug development and fine chemical synthesis, a thorough understanding of the structure and function of (R)-Binaphane is essential for the design and implementation of efficient and stereocontrolled synthetic routes.
References
- 1. BINAP-Ru and -Rh catalysts covalently immobilised on silica and their repeated application in asymmetric hydrogenation - Green Chemistry (RSC Publishing) [pubs.rsc.org]
- 2. 2024.sci-hub.se [2024.sci-hub.se]
- 3. orgsyn.org [orgsyn.org]
- 4. Organic Syntheses Procedure [orgsyn.org]
- 5. Organic Syntheses Procedure [orgsyn.org]
- 6. Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts - PMC [pmc.ncbi.nlm.nih.gov]
